Cas no 398489-25-3 (tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate
• CAS No: 398489-25-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD09264469
• CID: 2149417
• PubChem ID: 65810524
• Update Time: 2025-10-30

tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate
• tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate
• RDFFQIULSPDBAB-UHFFFAOYSA-N
• SB50831
• 3-Hydroxy-3-phenyl-1-(tert-butoxycarbonyl)-azetidine
• EN300-200562
• CS-0069554
• TERT-BUTYL3-HYDROXY-3-PHENYLAZETIDINE-1-CARBOXYLATE
• Z1268642818
• 1-Boc-3-phenyl-3-azetidinol
• 3-hydroxy-3-phenyl-1-(tert-butoxycarbonyl)azetidine
• AKOS015151336
• 398489-25-3
• 3-hydroxy-3-phenylazetidine-1-carboxylic acid tert-butyl ester
• SCHEMBL1309072
• AS-42460
• 3-hydroxy-3-phenyl-1-(tert-butoxy-carbonyl)azetidine
• DTXSID80734937
• YQA48925
• MFCD09264469
• DB-299132

• MDL： MFCD09264469
• Inchi： InChI=1S/C14H19NO3/c1-13(2,3)18-12(16)15-9-14(17,10-15)11-7-5-4-6-8-11/h4-8,17H,9-10H2,1-3H3
• InChI Key： RDFFQIULSPDBAB-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CC(C1)(C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate

Professional Introduction to Tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate (CAS No. 398489-25-3)

Tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate (CAS No. 398489-25-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and carboxyl functional groups, coupled with its azetidine core, provides a versatile platform for further chemical modifications and biological evaluations.

The compound's molecular structure, featuring a tert-butyl group and a phenyl ring at the 3-position of the azetidine ring, contributes to its distinct chemical reactivity. This arrangement not only enhances its solubility in various organic solvents but also facilitates its participation in diverse synthetic pathways. In recent years, the interest in such heterocyclic compounds has surged due to their potential applications in drug discovery and molecular medicine.

Recent advancements in synthetic methodologies have enabled the efficient preparation of tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate, making it more accessible for research purposes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing complex azetidine derivatives. These methods not only improve yield but also minimize unwanted byproducts, ensuring a cleaner and more sustainable synthesis process.

The biological significance of this compound cannot be overstated. Studies have indicated that derivatives of azetidine exhibit remarkable pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The hydroxyl group in particular plays a crucial role in modulating the compound's interaction with biological targets, thereby influencing its therapeutic efficacy. Researchers are currently exploring various modifications to optimize these interactions and enhance overall bioactivity.

In the realm of drug development, tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate serves as a key building block for more complex molecules. Its structural features allow for the introduction of additional functional groups or side chains, enabling the creation of novel scaffolds with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular structures is essential for achieving desired pharmacokinetic and pharmacodynamic profiles.

The compound's stability under various conditions is another critical factor that contributes to its utility in synthetic applications. Unlike some other heterocyclic compounds that may degrade under harsh reaction conditions, tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate maintains its integrity, ensuring consistent performance throughout multiple synthetic steps. This stability is particularly important in large-scale production scenarios where reproducibility is paramount.

Current research efforts are focused on leveraging computational methods to predict and optimize the properties of azetidine derivatives like this one. Molecular modeling techniques have advanced significantly over the past decade, allowing scientists to simulate interactions at an atomic level with high accuracy. These simulations help identify potential lead compounds and guide experimental design, thereby accelerating the drug discovery process.

The environmental impact of synthesizing such compounds is also a growing consideration in modern chemistry. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, solvent-free reactions or those utilizing recyclable catalysts are being explored as alternatives to traditional methods. Such innovations not only align with sustainability goals but also enhance cost-effectiveness and scalability.

The future prospects for tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate appear promising as new applications continue to emerge. Its role as an intermediate in producing biologically active molecules ensures its continued relevance in pharmaceutical research. Additionally, its potential use in materials science as a precursor for functional polymers or coatings is an area worth exploring further.

In conclusion, Tert-butyl 3-hydroxy-3-phenyl-azetidine-1-carboxylate (CAS No. 398489-25-3) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and industrial applications. Its unique structural features, combined with recent innovations in synthetic methodologies and computational biology, position it as a cornerstone compound in modern chemical research.